Cas no 339248-22-5 (<br>1,6-DIAMINO-4-(1,3-BENZODIOXOL-5-YL)-2-OXO-1,2-DIHYDROPYRIDINE-3,5-DICARBON ITRILE)

• Product Name: <br>1,6-DIAMINO-4-(1,3-BENZODIOXOL-5-YL)-2-OXO-1,2-DIHYDROPYRIDINE-3,5-DICARBON ITRILE
• CAS No: 339248-22-5
• MF: C₁₄H₉N₅O₃
• MW: 295.252961874008
• MDL: MFCD00176145
• CID: 3056671
• PubChem ID: 691005
• Update Time: 2025-08-03

<br>1,6-DIAMINO-4-(1,3-BENZODIOXOL-5-YL)-2-OXO-1,2-DIHYDROPYRIDINE-3,5-DICARBON ITRILE Chemical and Physical Properties

Names and Identifiers

• <br>1,6-DIAMINO-4-(1,3-BENZODIOXOL-5-YL)-2-OXO-1,2-DIHYDROPYRIDINE-3,5-DICARBON ITRILE
• SR-01000512327
• 1,6-diamino-4-(1,3-benzodioxol-5-yl)-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile
• DB-015092
• AKOS005086951
• 2X-0251
• 1,2-diamino-4-(1,3-benzodioxol-5-yl)-6-oxopyridine-3,5-dicarbonitrile
• CS-0327687
• 1,6-diamino-4-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile
• SR-01000512327-1
• 1,2-DIAMINO-4-(1,3-BENZODIOXOL-5-YL)-5-CYANO-6-OXO-1,6-DIHYDRO-3-PYRIDINYL CYANIDE
• Oprea1_712580
• STK671513
• 1,6-Diamino-4-(benzo[d][1,3]dioxol-5-yl)-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile
• MFCD00176145
• 339248-22-5
• BP-10345

• MDL： MFCD00176145
• Inchi： 1S/C14H9N5O3/c15-4-8-12(9(5-16)14(20)19(18)13(8)17)7-1-2-10-11(3-7)22-6-21-10/h1-3H,6,17-18H2
• InChI Key： JCVXDXVSVBIWLP-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1=C(C#N)C(N(C(=C1C#N)N)N)=O

Computed Properties

• Exact Mass: 295.07053917Da
• Monoisotopic Mass: 295.07053917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 138Ų

Additional information on <br>1,6-DIAMINO-4-(1,3-BENZODIOXOL-5-YL)-2-OXO-1,2-DIHYDROPYRIDINE-3,5-DICARBON ITRILE

1,6-DIAMINO-4-(1,3-BENZODIOXOL-5-YL)-2-OXO-1,2-DIHYDROPYRIDINE-3,5-DICARBONITRILE: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 339248-22-5, chemically known as 1,6-DIAMINO-4-(1,3-BENZODIOXOL-5-YL)-2-OXO-1,2-DIHYDROPYRIDINE-3,5-DICARBONITRILE, represents a fascinating molecule in the realm of organic chemistry. Its unique structural framework, featuring a pyridine core adorned with amino and nitrile functional groups, coupled with a benzodioxole moiety, positions it as a versatile intermediate with potential applications across multiple domains of chemical research and pharmaceutical development.

At the heart of this compound's significance lies its dual functionality. The presence of two amino groups (–NH₂) at the 1 and 6 positions provides reactive sites for further derivatization, enabling the construction of more complex molecular architectures. This characteristic is particularly valuable in drug design, where precise control over molecular structure is crucial for achieving desired biological activity. The pyridine ring, a cornerstone in medicinal chemistry due to its prevalence in bioactive natural products and synthetic drugs, serves as an excellent scaffold for such modifications.

Complementing the amino groups is the 1,3-benzodioxole (or oxetane) substituent at the 4-position. This heterocyclic aromatic unit is known for its stability and its ability to participate in various electronic and steric interactions within a molecular system. The benzodioxole ring system has garnered significant attention in medicinal chemistry for its role as a pharmacophore in several therapeutic agents. Its incorporation into 1,6-DIAMINO-4-(1,3-BENZODIOXOL-5-YL)-2-OXO-1,2-DIHYDROPYRIDINE-3,5-DICARBONITRILE suggests potential synergistic effects when combined with other functional groups on the pyridine core.

The 2-oxo-1,2-dihydropyridine scaffold introduces further complexity and reactivity. This motif is closely related to the well-known 1,4-dihydropyridines (DHPs), many of which are clinically used as vasodilators (e.g., nifedipine) or calcium channel blockers. The oxo group (or ketone) at the 2-position can serve as a handle for nucleophilic addition reactions or undergo cyclization under specific conditions. The presence of nitrile groups (–CN) at the 3 and 5 positions adds another layer of reactivity. Nitriles are versatile functional groups that can be hydrolyzed to carboxylic acids or reduced to primary amides, offering pathways to diverse derivatives.

The synthesis of such intricate molecules often presents significant challenges. However, advances in synthetic methodology have made access to compounds like 339248-22-5 increasingly feasible. Modern techniques often leverage multi-step sequences involving palladium-catalyzed cross-coupling reactions (like Suzuki or Buchwald-Hartwig couplings) to construct the benzodioxole-pyridine connection efficiently. Additionally, protecting group strategies are frequently employed to manage the reactivity of different functional handles during synthesis.

Recent research highlights have begun to explore the potential of this class of heterocyclic compounds. While specific studies focusing solely on CAS number 339248-22-5 might be limited compared to broader scaffolds due to its relatively recent discovery or specialized synthesis route (as indicated by its assigned CAS number), related structures have shown promise. For instance, derivatives featuring similar pyridine-benzodioxole linkages have been investigated for their antimicrobial properties against resistant bacterial strains and their potential as kinase inhibitors.

The benzodioxole moiety's interaction with biological targets remains an area of active investigation. Its aromatic nature allows for π-stacking interactions with proteins or nucleic acids, while its oxygen atoms can engage in hydrogen bonding or participate in metal coordination depending on the local environment within a biological system. The combination with electron-withdrawing groups like nitriles adjacent to it could modulate these interactions significantly.

The dual amine functionality offers opportunities for covalent binding strategies relevant to drug delivery systems or probe development. For example, one amino group could be utilized for conjugation to a targeting ligand or imaging agent (e.g., via click chemistry using azides/acetylenes), while the second amino group might serve as an anchor point or provide further derivatization possibilities after initial binding events.

In terms of computational chemistry applications, 339248-22-5 serves as an interesting case study for modeling studies aimed at understanding molecular interactions at an atomic level. Its complex electronic distribution resulting from multiple heteroatoms (nitrogen and oxygen) makes it suitable for exploring electronic structure theory methods like Density Functional Theory (DFT). Such calculations can predict optimal conformations, estimate relative energies of different tautomers or intermediates formed during potential reactions involving this compound, aiding experimentalists in designing synthetic routes or predicting reaction outcomes.

The compound's relevance extends beyond pure academic interest; it exemplifies how sophisticated molecular design can yield novel building blocks capable of influencing biological processes through precise structural features embedded within its framework, contributing valuable insights into structure-function relationships within chemical biology research programs focused on developing new therapeutic agents targeting complex diseases where small molecule intervention is sought after.